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Compound of Interest

Compound Name: DBCO-S-S-acid

Cat. No.: B12416105

For Researchers, Scientists, and Drug Development
Professionals

The DBCO-S-S-acid linker is a heterobifunctional chemical tool integral to the field of
bioconjugation, particularly in the development of Antibody-Drug Conjugates (ADCSs). Its unique
architecture, featuring a dibenzocyclooctyne (DBCO) group, a cleavable disulfide bond, and a
terminal carboxylic acid, offers a powerful combination of functionalities for the precise and
controlled linkage of biomolecules. This guide provides a comprehensive overview of its
properties, experimental applications, and the underlying mechanisms of its utility in
therapeutic and research contexts.

Core Properties and Data Presentation

The DBCO-S-S-acid linker is designed for high efficiency and specificity in bioconjugation
reactions. The DBCO moiety allows for copper-free click chemistry, a bioorthogonal reaction
that proceeds rapidly under physiological conditions without the need for a cytotoxic copper
catalyst.[1][2] The disulfide bond serves as a cleavable element, designed to be stable in
systemic circulation but susceptible to the reducing environment within a cell.[3][4] The terminal
carboxylic acid provides a versatile handle for conjugation to amine-containing molecules
following activation.

Physicochemical Properties
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A summary of the key quantitative data for the DBCO-S-S-acid linker is presented below for
easy reference.

Property Value Reference(s)
Molecular Formula C24H24N204S:2 [5]

Molecular Weight 468.59 g/mol

CAS Number 2749426-25-1

Purity Typically >95%

Solubility Soluble in DMSO, DMF, DCM

Storage Conditions -20°C for long-term storage

Mandatory Visualizations

To better illustrate the structure, workflow, and mechanism of action of the DBCO-S-S-acid
linker, the following diagrams have been generated.

Chemical Structure of DBCO-S-S-Acid
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DBCO (Dibenzocyclooctyne) Moiety Disulfide Linker Carboxylic Acid Terminus
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.
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